Cas no 1944483-53-7 (Upadacitinib Impurity 48)
Upadacitinib Impurity 48 structure
Product Name:Upadacitinib Impurity 48
CAS No:1944483-53-7
MF:C13H11N3O2S
MW:273.310341119766
CID:5730975
Update Time:2023-10-31
Upadacitinib Impurity 48 Chemical and Physical Properties
Names and Identifiers
-
- 5H-Pyrrolo[2,3-b]pyrazine, 5-[(4-methylphenyl)sulfonyl]-
- Upadacitinib Impurity 47
- Upadacitinib Impurity 48
-
- Inchi: 1S/C13H11N3O2S/c1-10-2-4-11(5-3-10)19(17,18)16-9-6-12-13(16)15-8-7-14-12/h2-9H,1H3
- InChI Key: URVRWKSDGYDOFW-UHFFFAOYSA-N
- SMILES: C12N(S(C3=CC=C(C)C=C3)(=O)=O)C=CC1=NC=CN=2
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 474.6±55.0 °C(Predicted)
- pka: 0.02±0.30(Predicted)
Upadacitinib Impurity 48 Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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